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Compound of Interest

Compound Name: Lithium acrylate

Cat. No.: B087370

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed breakdown of the calculated molecular weight of
lithium acrylate. The information herein is intended to support research and development
activities where precise molecular weight is a critical parameter.

Chemical Formula and Elemental Composition

Lithium acrylate is an organic salt with the chemical formula CsHsLiO2.[1] This formula
indicates that each molecule of lithium acrylate is composed of the following elements:

Carbon (C): 3 atoms

Hydrogen (H): 3 atoms

Lithium (Li): 1 atom

Oxygen (O): 2 atoms

Calculation of Molecular Weight

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The standard atomic weights for the elements present in lithium acrylate are:

e Lithium (Li): approximately 6.94 u[1][2][3]
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e Carbon (C): approximately 12.011 u

e Hydrogen (H): approximately 1.008 u[4]

o Oxygen (O): approximately 15.999 u[5]

The calculated molecular weight of lithium acrylate is determined as follows:

(3 x Atomic Weight of C) + (3 x Atomic Weight of H) + (1 x Atomic Weight of Li) + (2 x Atomic

Weight of O)

(3x12.011) + (3 % 1.008) + (1 x 6.94) + (2 x 15.999) = 78.00 g/mol [1]

Data Presentation: Atomic and Molecular Weights

For clarity and ease of comparison, the quantitative data used in the molecular weight

calculation is summarized in the table below.

] . Total
. Atomic Weight L
Element Symbol Quantity () Contribution
u
(u)

Carbon C 3 12.011 36.033
Hydrogen H 3 1.008 3.024
Lithium Li 1 6.94 6.94
Oxygen o) 2 15.999 31.998
Total 78.00

Visualization of Elemental Composition

The following diagram illustrates the elemental composition of lithium acrylate, providing a

clear visual representation of the atoms that constitute the molecule.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://en.wikipedia.org/wiki/Hydrogen
https://en.wikipedia.org/wiki/Oxygen
https://www.benchchem.com/product/b087370?utm_src=pdf-body
https://en.wikipedia.org/wiki/Lithium
https://www.benchchem.com/product/b087370?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087370?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Elemental Composition

3 atoms

Hydrogen (H)

Lithium Acrylate (CsHsLiO2)

Oxygen (O)

jode

Click to download full resolution via product page

Caption: Elemental composition of Lithium Acrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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